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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(4-octylphenyl)amine, also known as 4,4'-dioctyldiphenylamine (DODPA) or Antioxidant

ODA, is a high-performance aromatic amine antioxidant widely utilized in the formulation of

industrial and automotive lubricants.[1][2][3][4] Its molecular structure, featuring two octyl-

substituted phenyl groups attached to a central amine, imparts excellent thermal and oxidative

stability, making it a critical additive for extending the service life of lubricants operating under

severe conditions.[3][5] The long alkyl chains enhance its solubility in non-polar base oils, such

as mineral oils and synthetic hydrocarbons (e.g., polyalphaolefins), ensuring its effective

dispersion and function within the lubricant matrix.[1] This document provides detailed

application notes, performance data, and experimental protocols for evaluating the efficacy of

Bis(4-octylphenyl)amine as a lubricant antioxidant.

Physical and Chemical Properties
Bis(4-octylphenyl)amine is a waxy solid at room temperature, with properties that make it

suitable for high-temperature applications.[1][2] Its key physical and chemical characteristics

are summarized in the table below.
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Property Value References

CAS Number 101-67-7 [1][3][6]

Molecular Formula C₂₈H₄₃N [1][3][6]

Molecular Weight 393.65 g/mol [1][2][3]

Appearance
White to light tan/brown

powder, waxy solid, or flakes
[1][2][3]

Melting Point 96-97 °C [1][3]

Boiling Point 509.4 °C at 760 mmHg [1][3]

Density 0.939 g/cm³ [1][3]

Flash Point 213 °C - 270 °C [3]

Solubility
Insoluble in water; Soluble in

benzene, gasoline, acetone
[7]

Mechanism of Action: Radical Scavenging
Lubricant degradation is primarily an auto-oxidation process involving a free-radical chain

reaction. This process consists of three main stages: initiation, propagation, and termination.[8]

Bis(4-octylphenyl)amine functions as a chain-breaking antioxidant. It donates a hydrogen

atom from its secondary amine group (-NH-) to highly reactive peroxyl radicals (ROO•) that are

formed during the propagation stage. This action neutralizes the peroxyl radicals, converting

them into more stable hydroperoxides (ROOH) and forming a stabilized aminyl radical. This

aminyl radical is significantly less reactive than the initial peroxyl radical and can further react

with other radicals, effectively terminating the oxidation chain reaction and preventing the rapid

degradation of the lubricant base oil.[9][10]
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Caption: Antioxidant mechanism of Bis(4-octylphenyl)amine.

Applications and Performance
Bis(4-octylphenyl)amine is a versatile antioxidant used across a wide range of lubricant

applications to prevent viscosity increase, sludge and varnish formation, and acid number

increase.[1][8]

Engine Oils: Provides superior oxidative stability, protecting the oil from thermal stress and

maintaining viscosity for longer drain intervals.[1]

Turbine and Compressor Oils: Ensures long-term stability and reliability in high-temperature

operations.

Hydraulic and Gear Oils: Protects against degradation, extending the life of both the fluid and

the equipment.[1]
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Greases: Enhances the thermal stability of greases used in automotive and industrial

applications.[11]

Rubber and Polymers: Also used as a stabilizer in rubber (natural, styrene-butadiene,

neoprene) and polyolefin manufacturing.[2][3]

The performance of Bis(4-octylphenyl)amine is often evaluated by its ability to prolong the

oxidation induction time of a lubricant. Aromatic amines are particularly effective at high

temperatures compared to phenolic antioxidants.[5]

Performance Data Summary
The following table summarizes typical performance improvements when using aminic

antioxidants like Bis(4-octylphenyl)amine in lubricant formulations. Data is illustrative and

based on standardized tests.
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Test
Method

Base Oil
Antioxidant
Concentrati
on (wt%)

Result
Significanc
e

Reference

RPVOT

(ASTM

D2272)

Group II

Turbine Oil
0.5%

> 1500

minutes

Significant

extension of

oil life

compared to

uninhibited oil

or some

phenolic

antioxidants.

[8][12]

PDSC (ASTM

D6186)

PAO4

Synthetic

Base Oil

0.5%

Oxidation

Onset Temp:

~240-260 °C

Demonstrate

s high-

temperature

thermal

stability.

[13]

Thin-Film

Oxidation

Engine Oil

Formulation
1.0%

Reduced

varnish and

sludge

formation

Maintains

engine

cleanliness

and

performance.

[1]

Volvo T-13

Engine Test

Heavy-Duty

Engine Oil
Proprietary

Triples oil life

vs. baseline

Validates

extended

drain interval

capability.

[14]

Experimental Protocols
Accurate evaluation of antioxidant performance is crucial for lubricant formulation. The

following are detailed protocols for key industry-standard experiments.

Experimental Workflow Overview
The general process for testing a new antioxidant formulation involves blending, subjecting the

blend to oxidative stress, and analyzing the degradation.
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1. Sample Preparation

2. Oxidative Stress Testing

3. Analysis & Evaluation
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Bis(4-octylphenyl)amine

Prepare Control Sample
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(Oven Test)

FTIR Analysis
(Carbonyl Peak) Viscosity Measurement Acid Number (AN) Titration RULER™ Test

(Remaining Antioxidant)

Data
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Caption: General workflow for lubricant antioxidant evaluation.

Protocol 1: Rotating Pressure Vessel Oxidation Test
(RPVOT)

Standard: ASTM D2272

Objective: To evaluate the oxidation stability of new and in-service oils by measuring the time

until a rapid pressure drop occurs, indicating consumption of the antioxidant.

Apparatus: RPVOT pressure vessel, temperature-controlled bath, pressure recorder, oxygen

supply.
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Procedure:

Weigh 50 ± 0.5 g of the oil sample and 5 ± 0.05 g of distilled water into the sample

container.

Add a polished copper catalyst coil to the container.

Place the container inside the pressure vessel.

Seal the vessel and purge with oxygen.

Pressurize the vessel with oxygen to 90 psi (620 kPa) at room temperature.

Place the sealed vessel in a temperature-controlled bath maintained at 150 °C and begin

rotating it at 100 rpm.

Continuously monitor and record the pressure inside the vessel.

The test concludes when the pressure drops by 25 psi (172 kPa) from the maximum

pressure observed.

The result is reported as the time in minutes from the start of the test to this pressure drop,

known as the "induction time".[15] A longer time indicates better oxidation stability.

Protocol 2: Pressurized Differential Scanning
Calorimetry (PDSC) / Oxidation Onset Temperature
(OOT)

Standards: ASTM E 2009-08, ASTM D6186

Objective: To determine the thermal-oxidative stability of a lubricant by measuring the

temperature (OOT) or time (OIT) at which rapid oxidation begins.

Apparatus: A differential scanning calorimeter (DSC) capable of operating under high

pressure.

Procedure (for OOT):
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Place a small, precise amount of the oil sample (typically 3.0-3.5 mg) into an open

aluminum pan.[16]

Place the pan into the DSC test chamber.

Pressurize the chamber with pure oxygen (e.g., to 30 bar or ~435 psi) and establish a

constant flow rate (e.g., 50-100 mL/min).[13][16]

Heat the sample at a constant rate, for example, 10 °C/min, from a starting temperature

(e.g., 100 °C) to a final temperature (e.g., 250-350 °C).[13][16]

The instrument measures the heat flow difference between the sample and an empty

reference pan.

The onset of oxidation is marked by a sharp exothermic peak in the DSC curve.

The Oxidation Onset Temperature (OOT) is determined by software analysis as the

intersection of the baseline with the tangent of this exothermic peak.[16] A higher OOT

indicates better oxidative stability.

Protocol 3: Fourier Transform Infrared (FTIR)
Spectroscopy

Standard: ASTM D7414

Objective: To monitor the extent of oxidation in a used oil sample by identifying the formation

of oxidation byproducts, particularly carbonyl compounds.

Apparatus: FTIR Spectrometer.

Procedure:

Obtain an FTIR spectrum of the new, un-aged oil to establish a baseline.

After an aging test (e.g., thin-film oven test or from an engine test), obtain an FTIR

spectrum of the used oil sample.

Subtract the baseline spectrum from the used oil spectrum.
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Examine the difference spectrum for the growth of a peak in the carbonyl region

(approximately 1600-1800 cm⁻¹).[15]

The area or height of this peak is proportional to the amount of oxidation that has

occurred. This method is excellent for trending oil condition over time.[15]

Synthesis Overview
The most common industrial method for synthesizing Bis(4-octylphenyl)amine is through the

Friedel-Crafts alkylation of diphenylamine with an octylating agent, typically octanol or an

octene isomer like diisobutylene, in the presence of a Lewis acid catalyst.[1][2][17]
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Caption: Industrial synthesis workflow for Bis(4-octylphenyl)amine.
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Safety and Handling
Wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses,

and respiratory protection if handling the powder in a non-ventilated area.[2]

May cause mild skin irritation.[2]

The compound is noted for its aquatic toxicity and should be disposed of according to local

environmental regulations to prevent contamination.[1]

May be incompatible with strong oxidizing agents, isocyanates, peroxides, and acid halides.

[2][7]

Conclusion
Bis(4-octylphenyl)amine is a highly effective and widely used aminic antioxidant for

lubricants. Its excellent solubility in base oils and superior thermal stability make it an essential

additive for formulations intended for high-temperature and long-service-life applications.[1][3]

By functioning as a potent radical scavenger, it significantly delays the oxidative degradation of

lubricants, thereby preserving their performance characteristics and extending the operational

life of machinery. The standardized protocols provided herein offer a robust framework for

researchers to evaluate and optimize the performance of lubricant formulations containing this

critical additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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